Cas no 1486-70-0 (3-O-Methyl Quercetin)

3-O-Methyl Quercetin is a bioactive flavonoid derivative with potent antioxidant and anti-inflammatory properties. It exhibits high selectivity for human epidermal growth factor receptor 2 (HER2), making it a promising candidate for cancer research. Its structural modification enhances its bioavailability and stability, offering a valuable tool for medicinal chemistry investigations.

3-O-Methyl Quercetin structure

Product Name:3-O-Methyl Quercetin

CAS No:1486-70-0

MF:C₁₆H₁₂O₇

MW:316.262285232544

MDL:MFCD00210588

CID:191478

PubChem ID:329769845

Update Time:2025-07-15

3-O-Methyl Quercetin Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-methoxy-4H-chromen-4-one
- 3',4',5,7-TETRAHYDROXY-3-METHOXYFLAVONE
- 3'.4'.5.7-Tetrahydroxy-3-methoxyflavone
- 3-O-Methyl Quercetin
- 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-methoxy-
- TETRAHYDROXY-3-METHOXYFLAVONE, 3',4',5,7-(RG)
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-methoxychromen-4-one
- 5,7,3′ ,4′ -Tetrahydroxy-3-methoxyflavone
- Quercetin 3-O-methyl ether
- Quercetin 3-methyl ether
- [ "Quercetin 3-methyl ether" ]
- NSC 154016
- 3-Methylquercetol
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-Methoxy-4H-1-benzopyran-4-one
- 2-(3,4-Dihydroxyphenyl)-3-methoxy-5,7-dihydroxy-4H-1-benzopyran-4-one
- 3-O-Methylquercetin
- 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-methoxy-
- 7J92C373RH
- 3-Methoxy-5,7,3',4'-tetrahydroxyflavone
- 1195659
- C04443
- BDBM50240896
- UNII-7J92C373RH
- METHYLQUERCETIN, 3-O-
- DTXSID20164032
- 3,4,5,7-Tetrahydroxy-3-methoxyflavone
- HMS2271J03
- LMPK12112729
- NSC154016
- MLS000877018
- 5,7,3',4'-Tetrahydroxy-3-methoxyflavone
- Quercetin-3-methyl ether
- 1486-70-0
- 3-methoxyluteolin
- NS00097338
- E87133
- NCGC00017391-01
- HY-N1860
- TNP00037
- 1195659-35-8
- 3-O-MQ
- CS-0017729
- 3-O-Methylquercetin, >=97% (HPLC)
- SCHEMBL380558
- PD150612
- 3-Methoxy-3',4',5,7-tetrahydroxyflavone
- NSC-154016
- NCGC00017391-02
- MEGxp0_000771
- MFCD00210588
- NCGC00017391-03
- 4H-1-Benzopyran-4-one,4-dihydroxyphenyl)-5,7-dihydroxy-3-methoxy-
- FT-0672191
- 3'',4'',5,7-tetrahydroxy-3-methoxyflavone
- 5,7,3' ,4' -Tetrahydroxy-3-methoxyflavone
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-methoxy-1-benzopyran-4-one)
- Quercetin-3-O-methyl ether
- QUERCETIN 3-MONOMETHYL ETHER
- GLXC-16648
- AKOS015999072
- NCGC00142365-01
- SMR000440662
- 3',4',5',7'-Tetrahydroxy-3-methoxyflavone
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-methoxy-chromen-4-one
- CHEMBL163316
- cid_5280681
- A884341
- Q23068616
- MS-24652
- Flavone, 3',4',5,7-tetrahydroxy-3-methoxy-
- Flavone,4',5,7-tetrahydroxy-3-methoxy-
- Oprea1_264124
- ACon1_000818
- CHEBI:16860
- ConMedNP.1520
- MLSMR
- DA-60282
- C16H12O7
- MDL： MFCD00210588
- Inchi： 1S/C16H12O7/c1-22-16-14(21)13-11(20)5-8(17)6-12(13)23-15(16)7-2-3-9(18)10(19)4-7/h2-6,17-20H,1H3
- InChI Key： WEPBGSIAWZTEJR-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=C(C=2C(C(=C1C1C=CC(=C(C=1)O)O)OC)=O)O)O

Computed Properties

Exact Mass: 316.05800
Monoisotopic Mass: 316.05830272 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 503
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 162
XLogP3: 2.5
Topological Polar Surface Area: 116
Molecular Weight: 316.26

Experimental Properties

Color/Form: Yellow powder
Density: 1.7±0.1 g/cm3
Boiling Point: 643.0±55.0 °C at 760 mmHg
Flash Point: 244.7±25.0 °C
PSA: 120.36000
LogP: 2.29100
Vapor Pressure: 0.0±2.0 mmHg at 25°C

3-O-Methyl Quercetin Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：Ⅲ
Storage Condition：Store at 4 ℃, better at -4 ℃

3-O-Methyl Quercetin Customs Data

HS CODE：2914509090
Customs Data：

China Customs Code:
2914509090

Overview:

2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-O-Methyl Quercetin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM162658-10mg	2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-methoxy-4H-chromen-4-one	1486-70-0	95%	10mg	$823	2021-08-05
ChemScence	CS-0017729-1mg	3-O-Methylquercetin	1486-70-0	99.39%	1mg	$140.0	2022-04-27
ChemScence	CS-0017729-5mg	3-O-Methylquercetin	1486-70-0	99.39%	5mg	$450.0	2022-04-27
TRC	M326545-1mg	3-O-Methyl Quercetin	1486-70-0		1mg	$ 136.00	2023-09-07
TRC	M326545-2mg	3-O-Methyl Quercetin	1486-70-0		2mg	$187.00	2023-05-17
TRC	M326545-5mg	3-O-Methyl Quercetin	1486-70-0		5mg	$ 261.00	2023-09-07
TRC	M326545-10mg	3-O-Methyl Quercetin	1486-70-0		10mg	$ 488.00	2023-09-07
TRC	M326545-25mg	3-O-Methyl Quercetin	1486-70-0		25mg	$1143.00	2023-05-17
TRC	M326545-50mg	3-O-Methyl Quercetin	1486-70-0		50mg	$2036.00	2023-05-17
ChemFaces	CFN99616-5mg	3-O-Methylquercetin	1486-70-0	>=98%	5mg	$238	2022-10-09

3-O-Methyl Quercetin Production Method

Production Method 1

117-39-5

1486-70-0

2068-02-2

529-40-8

90-19-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; rt; 3 h, rt

Reference

: Quercetin analogs with high fetal hemoglobin-inducing activity

Pabuprapap, Wachirachai; Wassanatip, Yanisa; Khetkam, Pichit; Chaichompoo, Waraluck; Kunkaewom, Sukanya; et al, Medicinal Chemistry Research, 2019, 28(10), 1755-1765

3-O-Methyl Quercetin Raw materials

Quercetin

3-O-Methyl Quercetin Preparation Products

3-O-Methyl Quercetin Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1486-70-0)3-O-Methyl Quercetin

Order Number:A884341

Stock Status:in Stock

Quantity:5mg/10mg/25mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:11

Price ($):216.0/324.0/550.0

Email:sales@amadischem.com

Product Official Link

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3. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
4. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

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5. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119

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